Cas no 1396684-41-5 (1-(4-chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea
• CAS No: 1396684-41-5
• MF: C₁₆H₂₂ClN₃O
• MW: 307.818382740021
• CID: 5797431
• PubChem ID: 71792458
• Update Time: 2025-06-30

1-(4-chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea
• 1396684-41-5
• 1-[(4-chlorophenyl)methyl]-3-[4-(diethylamino)but-2-ynyl]urea
• F6244-0701
• AKOS024542560
• VU0539857-1
• 1-(4-chlorobenzyl)-3-(4-(diethylamino)but-2-yn-1-yl)urea
• 1-[(4-chlorophenyl)methyl]-3-[4-(diethylamino)but-2-yn-1-yl]urea

• Inchi： 1S/C16H22ClN3O/c1-3-20(4-2)12-6-5-11-18-16(21)19-13-14-7-9-15(17)10-8-14/h7-10H,3-4,11-13H2,1-2H3,(H2,18,19,21)
• InChI Key： FZEIIPFGTRZRJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC#CCN(CC)CC)=O

Computed Properties

• Exact Mass: 307.1451400g/mol
• Monoisotopic Mass: 307.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea

1-(4-Chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea: A Comprehensive Overview

1-(4-Chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea (CAS No: 1396684-41-5) is a complex organic compound with a unique structure that combines a urea functional group with a substituted phenyl and diethylamino group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a urea moiety linked to a 4-chlorophenyl group and a butynediyl chain substituted with diethylamino groups, making it a versatile building block for further chemical modifications.

The synthesis of 1-(4-Chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-ylurea involves multi-step reactions, often starting from readily available starting materials such as 4-chloroaniline and diethylamine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to facilitate the coupling reactions, reducing the overall reaction time and improving yields.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The urea functional group is known for its ability to form hydrogen bonds, which is crucial in drug-receptor interactions. Additionally, the presence of the diethylamino group introduces basicity, enhancing the compound's ability to interact with acidic residues on target proteins. Recent studies have demonstrated that analogs of this compound exhibit moderate to high activity against various enzymes, making them valuable leads for developing new therapeutic agents.

In the field of agrochemicals, 1-(4-Chlorophenyl)methyl-3-4-(diethylamino)but-2-yn-1-yliurea has shown potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted in controlled environments have indicated that this compound can effectively control the growth of certain weeds without causing significant harm to crops. However, further research is needed to optimize its stability and bioavailability under varying environmental conditions.

The material science community has also taken interest in this compound due to its unique structural properties. The presence of the butynediyl chain introduces rigidity into the molecule, which can be exploited in designing advanced polymers or materials with tailored mechanical properties. Recent computational studies have predicted that this compound could serve as a precursor for high-strength fibers or lightweight composites, opening new avenues for its application in aerospace and automotive industries.

From an environmental standpoint, understanding the fate and transport of 1-(4-Chlorophenyl)methyl-3-[diethylamino]buta (CAS No: 1396684